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Compound of Interest

Compound Name: Tributyltin iodide

CAS No.: 7342-47-4

Cat. No.: B1594055

Get Quote

Executive Summary & Strategic Rationale
Tributyltin iodide (Bu

SnI) is a specialized organotin reagent that occupies a unique niche in organic synthesis due to
the high polarizability and weakness of the Sn–I bond compared to its chloride or bromide
counterparts. While often overshadowed by tributyltin hydride, Bu

SnI serves as a bifunctional reagent: the tin center acts as a soft Lewis acid, while the iodide
serves as a nucleophile.

This guide details the regioselective ring-opening of epoxides to iodohydrins. This

transformation is critical in total synthesis for generating 1,2-functionalized motifs without the

harsh acidic conditions required by traditional HI generation.

Key Technical Advantages:

Neutral Conditions: Avoids acid-catalyzed rearrangement of sensitive substrates.

Chemospecificity: Tolerates acetals, silyl ethers, and esters.
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Regiocontrol: Preferential attack at the less hindered carbon in terminal epoxides (S

2-like).[1]

Safety & Handling (The "Trustworthiness" Pillar)
CRITICAL HAZARD WARNING: Organotin compounds are neurotoxins and endocrine

disruptors. Tributyltin iodide is highly lipophilic, facilitating rapid absorption through the skin

and blood-brain barrier.

Mandatory PPE & Engineering Controls
Gloves: Standard nitrile gloves are insufficient for prolonged handling. Use Silver Shield

(Laminate) or double-gloved heavy-duty nitrile with immediate change upon splash.

Respiratory: All operations must occur in a certified fume hood. Bu

SnI has a distinct, unpleasant, and persistent acrid odor.

Waste: All tin-contaminated waste (liquids and solids) must be segregated into specific

"Heavy Metal/Organotin" waste streams. Do not mix with general organic solvents.

Reagent Preparation: In Situ Generation
Commercial Bu

SnI is expensive and degrades upon exposure to light and moisture (turning violet due to I

liberation). The most robust method is in situ generation from stable precursors.

Protocol A: Finkelstein Exchange (Recommended)
This method utilizes the solubility difference between sodium salts in acetone.

Reagents:

Tributyltin chloride (Bu

SnCl) [1.0 equiv]

Sodium Iodide (NaI) [1.1 equiv]
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Solvent: Dry Acetone or THF

Step-by-Step:

Charge a flame-dried Schlenk flask with NaI (dried under vacuum).

Add dry acetone under Argon.

Add Bu

SnCl via syringe.

Stir at room temperature for 30 minutes. A white precipitate (NaCl) will form.

Filtration: Filter the mixture through a Schlenk frit or a plug of dry Celite under inert

atmosphere to remove NaCl.

Usage: The resulting clear, colorless (or pale yellow) filtrate is a solution of Bu

SnI ready for immediate use.

Core Application: Regioselective Epoxide
Opening[1][2][3][4]
mechanistic Insight
The reaction proceeds via a "Push-Pull" mechanism. The tin atom coordinates to the epoxide

oxygen (Lewis acid "pull"), weakening the C-O bonds. Simultaneously, the iodide ion attacks

the less sterically hindered carbon (nucleophilic "push").
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Figure 1: The synergistic Lewis acid activation and nucleophilic attack mechanism.

Experimental Protocol
Substrate: 1,2-Epoxy-5-hexene (Example terminal epoxide) Scale: 1.0 mmol

Setup: Equip a 25 mL round-bottom flask with a magnetic stir bar and a rubber septum.

Flush with Argon.

Reagent Addition: Add the in situ generated Bu

SnI solution (1.2 mmol) in THF/Acetone.

Substrate Addition: Add the epoxide (1.0 mmol) dissolved in minimal dry THF dropwise over

5 minutes.

Reaction: Stir at room temperature. Monitor by TLC (the epoxide spot will disappear; a less

polar iodohydrin tin-ether spot will appear).

Note: Reaction times vary from 1 to 12 hours depending on steric bulk.

Quench/Hydrolysis: Add 5 mL of water to hydrolyze the O-Sn bond. Stir vigorously for 15

minutes. This releases the free alcohol (iodohydrin) and generates Bu

SnOH/Bu

SnOSnBu

.

Post-Reaction Processing: Organotin Removal
The "Achilles' heel" of organotin chemistry is purification. Tin residues are toxic and can streak

on silica columns. Standard extraction is insufficient.

The KF/Silica Method (The "Gold Standard")
This method relies on the formation of insoluble polymeric tributyltin fluoride species.
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Protocol:

Preparation of KF/Silica: Mix Potassium Fluoride (KF) and Silica Gel (SiO

) in a 1:9 ratio by weight. Grind in a mortar and pestle until a free-flowing powder is obtained.
Add water (approx 10% w/w) to activate.

Treatment: Concentrate the crude reaction mixture (containing the product and tin residues)

to an oil.

Dilution: Redissolve the oil in a non-polar solvent (Hexanes or Et

O).

Scavenging: Add the KF/Silica powder (approx. 2g per 1g of theoretical tin residue). Stir

vigorously for 2 hours at room temperature.

Filtration: Filter through a pad of Celite. The toxic tin species remain trapped in the solid filter

cake as insoluble fluorides.

Result: The filtrate contains the clean product with <50 ppm tin, ready for standard flash

chromatography.

Comparative Data: Tin Removal Efficiency
Method

Residual Tin
(ppm)

Yield Recovery
(%)

Pros Cons

KF / Silica

(Recommended)
< 30 95

High efficiency,

simple filtration

Requires solid

prep

Aqueous KF

Wash
500 - 2000 90 Simple extraction

Emulsions, poor

removal

DBU / I

Titration
< 100 85 Visual endpoint

Can react with

sensitive alkenes

Standard

Chromatography
1000+ 80

No extra

reagents

Tin "streaks" and

contaminates
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Workflow Visualization
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Figure 2: End-to-end experimental workflow for tributyltin iodide mediated epoxide opening.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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